Cas no 2098001-00-2 (3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine dihydrochloride)

• Product Name: 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine dihydrochloride
• CAS No: 2098001-00-2
• MF: C₇H₁₆Cl₂N₄
• MW: 227.134738922119
• CID: 5727165
• PubChem ID: 121208999
• Update Time: 2025-07-02

3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026746015
• starbld0020291
• 2098001-00-2
• F2167-3844
• 3-methyl-1-(1,2,4-triazol-1-yl)butan-2-amine;dihydrochloride
• 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine dihydrochloride

• Inchi： 1S/C7H14N4.2ClH/c1-6(2)7(8)3-11-5-9-4-10-11;;/h4-7H,3,8H2,1-2H3;2*1H
• InChI Key： HRUQIPHSYQIXNR-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(CN1C=NC=N1)C(C)C

Computed Properties

• Exact Mass: 226.0752019g/mol
• Monoisotopic Mass: 226.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine dihydrochloride

Comprehensive Analysis of 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine dihydrochloride (CAS No. 2098001-00-2)

3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine dihydrochloride (CAS No. 2098001-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazole ring structure, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile chemical properties.

The compound's molecular structure features a 1,2,4-triazole moiety, which is known for its stability and ability to participate in hydrogen bonding. This makes 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine dihydrochloride a valuable candidate for designing inhibitors or modulators in enzymatic processes. Recent studies have explored its potential in addressing antibiotic resistance, a pressing global health concern, by targeting bacterial enzymes. The dihydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

In the context of drug discovery, this compound is often discussed alongside trending topics like AI-driven molecular design and high-throughput screening. With the rise of computational chemistry tools, researchers are leveraging machine learning algorithms to predict the compound's interactions with biological targets. This aligns with the growing demand for precision medicine and personalized therapeutics, where compounds like 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine dihydrochloride play a pivotal role.

Another area of interest is the compound's potential application in neuropharmacology. The amine functional group in its structure suggests possible activity in neurotransmitter modulation, which could be relevant for conditions like anxiety or depression. However, extensive clinical trials are required to validate these hypotheses. The scientific community is also investigating its stability under various pH conditions, a critical factor for oral bioavailability in drug formulations.

From a synthetic chemistry perspective, the preparation of 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine dihydrochloride involves multi-step reactions, often starting from 3-methyl-2-butanone or similar precursors. The process typically includes N-alkylation of the 1,2,4-triazole ring, followed by purification steps to isolate the dihydrochloride salt. Researchers emphasize the importance of green chemistry principles in its synthesis to minimize environmental impact, a topic increasingly relevant in modern sustainable drug development.

The compound's spectroscopic properties, such as its NMR and mass spectra, are well-documented in literature, aiding in its identification and quality control. Analytical techniques like HPLC and LC-MS are commonly employed to ensure purity, especially given the stringent requirements of pharmaceutical-grade materials. This aligns with the broader industry focus on quality assurance and regulatory compliance in chemical manufacturing.

In summary, 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine dihydrochloride (CAS No. 2098001-00-2) represents a fascinating subject of study at the intersection of chemistry, biology, and medicine. Its potential applications span from antimicrobial agents to central nervous system therapeutics, reflecting the compound's versatility. As research continues to evolve, this compound may hold the key to addressing some of today's most challenging healthcare and biotechnological questions.